Cas no 42311-25-1 (Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl-)

• Product Name: Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl-
• CAS No: 42311-25-1
• MF: C₁₅H₁₈N₆O₄
• MW: 346.341222286224
• CID: 927970
• PubChem ID: 6281853
• Update Time: 2025-04-19

Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl-
• (2E)-3-(dimethylamino)-1-phenyl-2-azaprop-2-en-1-one
• (E)-N'-(9-((2S,3R,4S,5R)3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)-N,N-dimethylformimidamide
• AC1N7XB5
• CTK4I5323
• N-[(1E)-(Dimethylamino)methylene]benzamide
• N-[(dimethylamino)methylidene]benzamide
• N1,N1-dimethyl-N2-benzoylformamidine
• N6-dimethylaminomethylene-adenosine
• N-Dimethylaminomethylen-benzamid
• SBB055111
• SureCN12890
• SureCN1289020
• SureCN8514348
• NSC-143686
• NSC143686
• Pyrrolo[2, 4-[[(dimethylamino)methylene]amino]-7-.beta.-D-ribofuranosyl-
• Formamidine,3-d]pyrimidin-4-yl-N,N-dimethyl-
• 42311-25-1

• Inchi： 1S/C15H18N6O4/c1-20(2)7-19-13-10-8(3-16)4-21(14(10)18-6-17-13)15-12(24)11(23)9(5-22)25-15/h4,6-7,9,11-12,15,22-24H,5H2,1-2H3/b19-7-
• InChI Key： ORHRVCQNGVKGGT-GXHLCREISA-N
• SMILES： O1C(CO)C(C(C1N1C=C(C#N)C2=C(/N=C\N(C)C)N=CN=C12)O)O

Computed Properties

• Exact Mass: 346.13895308g/mol
• Monoisotopic Mass: 346.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 140Ų